Cas no 927995-51-5 (4,5-dichloro-8-methoxy-2-methylquinoline)

• Product Name: 4,5-dichloro-8-methoxy-2-methylquinoline
• CAS No: 927995-51-5
• MF: C₁₁H₉Cl₂NO
• MW: 242.101260900497
• CID: 1975774
• PubChem ID: 16642488
• Update Time: 2025-04-21

4,5-dichloro-8-methoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-8-methoxy-2-methylquinoline
• AGN-PC-013QEU
• CTK8E4661
• ZINC11847643
• AKOS002674069
• 927995-51-5
• MFCD09261763
• DTXSID20586452

• Inchi： 1S/C11H9Cl2NO/c1-6-5-8(13)10-7(12)3-4-9(15-2)11(10)14-6/h3-5H,1-2H3
• InChI Key： YNLAGOZGZHGMFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C(=CC=C(C2=1)Cl)OC

Computed Properties

• Exact Mass: 241.00600
• Monoisotopic Mass: 241.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.85860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines